3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• CAS No.: 2639405-08-4
• Molecular Formula: C13H20N4O4
• Molecular Weight: 296.3

Description

3-Azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[321]octane-3-carboxylic acid is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of a suitable precursor containing the azido and tert-butoxy carbonyl groups. The reaction conditions often require the use of strong bases or acids to facilitate the cyclization process.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The use of continuous flow chemistry and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The presence of the azido group makes it particularly reactive in nucleophilic substitution reactions.

Common Reagents and Conditions: Common reagents used in these reactions include strong oxidizing agents (e.g., hydrogen peroxide) and reducing agents (e.g., lithium aluminum hydride). The reaction conditions often require controlled temperatures and specific solvents to achieve the desired products.

Major Products Formed: The major products formed from these reactions can include derivatives with modified functional groups, such as esters, amides, and other cyclic compounds. These products can have applications in various fields, including pharmaceuticals and materials science.

Scientific Research Applications

Chemistry and Biology: In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it suitable for use in click chemistry reactions, which are widely used in the development of new materials and drugs.

Medicine: In the field of medicine, 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid can be used as a precursor for the synthesis of pharmaceuticals. Its reactivity with various biological targets makes it a valuable tool in drug discovery and development.

Industry: In industry, this compound can be used in the production of advanced materials, such as polymers and coatings. Its unique chemical properties can enhance the performance and durability of these materials.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. In drug discovery, for example, it may interact with molecular targets such as enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved would depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Some similar compounds include other azido-containing bicyclic compounds and tert-butoxy carbonyl derivatives. These compounds share structural similarities but may differ in their functional groups and reactivity.

Uniqueness: 3-Azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid is unique due to its combination of azido and tert-butoxy carbonyl groups, which provide distinct chemical properties and reactivity. This combination allows for a wide range of applications in scientific research and industry.